(2-hydroxy-6-methylquinolin-3-yl)methyl 2-chlorobenzoate

• IUPAC Name: (6-methyl-2-oxo-1H-quinolin-3-yl)methyl 2-chlorobenzoate
• InChI: InChI=1S/C18H14ClNO3/c1-11-6-7-16-12(8-11)9-13(17(21)20-16)10-23-18(22)14-4-2-3-5-15(14)19/h2-9H,10H2,1H3,(H,20,21)
• InChI Key: YBPNIPWAKAKYEB-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC2=C(C=C1)NC(=O)C(=C2)COC(=O)C3=CC=CC=C3Cl
• Molecular Formula: C18H14ClNO3
• Molecular Weight: 327.8 g/mol

Description

Quinolines are nitrogen-containing bicyclic compounds that are widely found throughout nature in various forms. They are utilized in the areas of medicine, food, catalysts, dyes, materials, refineries, electronics, etc. The quinoline nucleus is present in numerous biological compounds.

Synthesis Analysis

Chemical modification of quinoline is one of the commonest approaches used in drug discovery, resulting in improved therapeutic effects. The synthesis of quinoline derivatives often depends on the substitution on the heterocyclic pyridine ring rather than the aromatic moiety.

Molecular Structure Analysis

The molecular structure of quinoline derivatives can vary widely, but they generally contain a bicyclic structure with a nitrogen atom.

Chemical Reactions Analysis

Quinolines are known to inhibit DNA synthesis by promoting cleavage of bacterial DNA gyrase and type IV topoisomerase, ultimately leading to rapid bacterial death.

Physical And Chemical Properties Analysis

The physical and chemical properties of quinoline derivatives can vary widely depending on the specific compound. For example, the average mass of 2-hydroxy-6-methylquinoline-3-carbaldehyde, a related compound, is 187.195 Da.

Mechanism of Action

The mechanism of action of quinoline derivatives can vary depending on the specific compound and its intended use. For example, many quinoline derivatives exhibit antimicrobial activity against various Gram-positive and Gram-negative microbial species.

Future Directions

There is ongoing research into the synthesis and potential uses of quinoline derivatives, particularly in the field of medicinal chemistry. This includes attempts to synthesize and investigate new structural prototypes with more effective antimalarial, antimicrobial, and anticancer activity.